Cas no 98952-78-4 (2-(1H-indazol-3-yl)ethan-1-ol)

• Product Name: 2-(1H-indazol-3-yl)ethan-1-ol
• CAS No: 98952-78-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 4820942
• PubChem ID: 69784803
• Update Time: 2025-06-28

2-(1H-indazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Indazol-3-yl)ethanol
• 1H-Indazole-3-ethanol
• 2-(2H-indazol-3-yl)ethanol
• 2-(1H-indazol-3-yl)ethan-1-ol

• Inchi： 1S/C9H10N2O/c12-6-5-9-7-3-1-2-4-8(7)10-11-9/h1-4,12H,5-6H2,(H,10,11)
• InChI Key： FUXGCNHSOSDVCJ-UHFFFAOYSA-N
• SMILES： OCCC1=C2C=CC=CC2=NN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• XLogP3: 1.2
• Topological Polar Surface Area: 48.9

Additional information on 2-(1H-indazol-3-yl)ethan-1-ol

Introduction to 2-(1H-indazol-3-yl)ethan-1-ol (CAS No. 98952-78-4)

2-(1H-indazol-3-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 98952-78-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic alcohol derivative has garnered considerable attention due to its structural uniqueness and potential biological activities. The compound features a fused indazole ring system linked to an ethanol moiety, which makes it a promising candidate for further exploration in drug discovery and development.

The indazole core is a well-known pharmacophore in medicinal chemistry, frequently encountered in various bioactive molecules. Its presence in 2-(1H-indazol-3-yl)ethan-1-ol suggests potential interactions with biological targets such as enzymes and receptors. The ethanol side chain introduces additional functional groups that can be modified to enhance pharmacological properties, including solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of 2-(1H-indazol-3-yl)ethan-1-ol with biological targets. These studies have highlighted its potential as an inhibitor or modulator of various therapeutic pathways. For instance, preliminary computational analyses suggest that this compound may interact with enzymes involved in inflammation and immune response, making it a candidate for treating chronic inflammatory diseases.

In the context of drug discovery, the synthesis of 2-(1H-indazol-3-yl)ethan-1-ol has been optimized using modern synthetic methodologies. The indazole ring can be constructed through multi-step organic reactions, including cyclization and condensation processes. The introduction of the ethanol group at the 3-position of the indazole ring has been achieved through nucleophilic substitution reactions, leveraging advanced catalytic systems to improve yield and purity.

The pharmacological profile of 2-(1H-indazol-3-yl)ethan-1-ol is currently under investigation in several preclinical studies. Researchers are exploring its effects on key biological pathways, particularly those relevant to cancer, neurodegenerative disorders, and metabolic diseases. Initial in vitro assays have shown promising results, indicating that this compound may exhibit inhibitory activity against certain enzymes and receptors overexpressed in tumor cells.

One of the most intriguing aspects of 2-(1H-indazol-3-yl)ethan-1-ol is its potential to serve as a scaffold for structure-based drug design. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its pharmacological properties to target specific diseases more effectively. This flexibility makes it an attractive molecule for medicinal chemists seeking to develop novel therapeutic agents.

The synthesis and characterization of 2-(1H-indazol-3-yl)ethan-1-ol have also benefited from advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have provided detailed insights into its molecular structure and conformational preferences, which are crucial for understanding its biological behavior.

As research continues to unfold, 2-(1H-indazol-3-yl)ethan-1-ol is poised to play a significant role in the development of next-generation pharmaceuticals. Its unique structural features and promising biological activities make it a valuable asset in the quest for innovative treatments for human diseases. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be essential to fully harness its therapeutic potential.

The future of 2-(1H-indazol-3-ylolethan-l)-ol (CAS No. 98952 -78 -4) lies in interdisciplinary research that bridges chemistry with biology and medicine. By leveraging cutting-edge technologies and innovative approaches, scientists can unlock new possibilities for this compound and contribute to the advancement of global healthcare.